Cas no 30586-13-1 (alkali blue 4B (C.I. 42750))

alkali blue 4B (C.I. 42750) structure
alkali blue 4B (C.I. 42750) structure
Product Name:alkali blue 4B (C.I. 42750)
CAS No:30586-13-1
MF:C38H31N4NaO3S
MW:646.732518434525
CID:88876
Update Time:2024-10-30

alkali blue 4B (C.I. 42750) Chemical and Physical Properties

Names and Identifiers

    • alkali blue 4B (C.I. 42750)
    • Alkali blue 6B (C.I. 42750)
    • ACID BLUE 119
    • ALKALI BLUE 6B
    • 7 BLUE 7
    • ALKALI BLUE
    • ALKALI BLUE 6B INDICATOR
    • alkali6b
    • AlkaliBlueIndicator
    • C.I. Acid blue 110
    • C.I. Alkali Blue 4B
    • Einecs 250-253-8
    • alkaliblue6b(c.i.42750)
    • benzenesulfonicacid,((4-((4-amino-3-methylphenyl)hydroxy(4-(phenylamino)pheny
    • benzenesulfonicacid,[[4-[(4-amino-3-methylphenyl)hydroxy[4-(phenylamino)pheny
    • Benzenesulfonicacid,[[4-[(4-amino-3-methylphenyl)hydroxy[4-(phenylamino)phenyl]methyl]phenyl]amino]-,monosodiumsalt
    • 2-[4-[α-(4-Amino-3-methylphenyl)-4-anilino-α-hydroxybenzyl]anilino]benzenesulfonic acid sodium salt
    • Benzenesulfonic acid, ((4-((4-amino-3-methylphenyl)hydroxy(4-(phenylamino)phenyl)methyl)phenyl)amino)-, sodium salt (1:1)
    • Inchi: 1S/C38H32N4O3S.Na/c1-26-25-35(21-24-37(26)39)42-33-17-11-29(12-18-33)38(27-7-13-31(14-8-27)40-30-5-3-2-4-6-30)28-9-15-32(16-10-28)41-34-19-22-36(23-20-34)46(43,44)45;/h2-25,41-42H,39H2,1H3,(H,43,44,45);/q;+1/p-1/b38-27-,40-31-;
    • InChI Key: KHBBLQAVAMNPSS-MDJYLBLMSA-M
    • SMILES: C(=C1C=CC(=NC2C=CC=CC=2)C=C1)(C1C=CC(NC2=CC=C(S([O-])(=O)=O)C=C2)=CC=1)C1C=CC(NC2C=CC(N)=C(C)C=2)=CC=1.[Na+] |c:4,t:0|

Computed Properties

  • Exact Mass: 646.20100

Experimental Properties

  • Melting Point: >250°C
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Solubility: Solubility Sparingly soluble in water; soluble in ethanol
  • PSA: 128.02000
  • LogP: 10.47710
  • λmax: 603nm
  • PH: Blue-violet (9.4) to red-pink (14.0)

alkali blue 4B (C.I. 42750) Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi

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